Cas no 1401728-90-2 ((2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate)

(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate is a chiral piperidine derivative featuring both allyl and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. Its stereocenter at the 2-position ensures enantioselective applications, particularly in pharmaceutical and agrochemical research. The allyl group offers further functionalization potential via cross-coupling or oxidation reactions. This compound is particularly valuable for constructing complex nitrogen-containing frameworks due to its balanced reactivity and protective group compatibility. High purity and well-defined stereochemistry make it suitable for precision synthesis in medicinal chemistry and catalyst development.

(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate structure

1401728-90-2 structure

Product Name:(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate

CAS No:1401728-90-2

MF:C₁₄H₂₅NO₃

MW:255.353204488754

CID:4822797

Update Time:2025-05-20

(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2S)-TERT-BUTYL 4-ALLYL-4-HYDROXY-2-METHYLPIPERIDINE-1-CARBOXYLATE
- tert-butyl (2S)-4-hydroxy-2-methyl-4-prop-2-enylpiperidine-1-carboxylate
- (S)-4-allyl-4-hydroxy-2-methyl-piperidine-1-carboxylic acid tert-butyl ester
- (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate
- Inchi： 1S/C14H25NO3/c1-6-7-14(17)8-9-15(11(2)10-14)12(16)18-13(3,4)5/h6,11,17H,1,7-10H2,2-5H3/t11-,14?/m0/s1
- InChI Key： ADCXPIUMGCIOFG-ZSOXZCCMSA-N
- SMILES： OC1(CC=C)CCN(C(=O)OC(C)(C)C)[C@@H](C)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 322
XLogP3: 2.3
Topological Polar Surface Area: 49.8

(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A129008981-1g	(2S)-tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate	1401728-90-2	95%	1g	901.89 USD	2021-06-01
Chemenu	CM502727-1g	(2S)-tert-Butyl4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate	1401728-90-2	98%	1g	$904	2022-09-03

(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate Related Literature

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Additional information on (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate

(2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1401728-90-2, commonly referred to as (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in pharmaceuticals and related industries. The molecule's structure, which includes a piperidine ring substituted with a tert-butyl group, an allyl group, and a hydroxyl group, makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of tert-butyl groups in stabilizing the stereochemistry of molecules, particularly in chiral environments. The presence of the tert-butyl group in this compound contributes to its stability and enhances its utility in asymmetric synthesis. Additionally, the allyl group introduces conjugation, which can influence the molecule's reactivity and electronic properties. This combination of functional groups makes (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate a valuable intermediate in the synthesis of complex molecules, including bioactive compounds.

One of the most notable aspects of this compound is its role in drug development. Researchers have explored its potential as a precursor for synthesizing bioactive agents with therapeutic applications. For instance, the hydroxyl group on the piperidine ring can undergo various modifications, such as oxidation or esterification, to generate derivatives with enhanced pharmacological properties. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications, enabling the production of enantiomerically pure derivatives that are critical for drug discovery.

The stereochemistry of (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate plays a pivotal role in determining its biological activity. The (2S) configuration ensures specific interactions with biological targets, making it a promising candidate for developing chiral drugs. Moreover, the compound's structure allows for further functionalization at multiple positions on the piperidine ring, providing chemists with ample opportunities to design molecules with tailored activities.

In terms of synthesis, this compound is typically prepared through multi-step processes involving carefully controlled reactions. The use of advanced catalysts and reaction conditions has improved the efficiency and selectivity of these processes. For example, recent studies have demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the allyl group onto the piperidine ring. Such methods not only enhance the yield but also ensure high levels of stereocontrol, which are essential for obtaining enantiomerically pure products.

The versatility of (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate extends beyond its role as an intermediate. It has also been employed as a ligand in organocatalysis, where it facilitates various transformations by coordinating to metal centers or acting as a chiral auxiliary. This dual functionality underscores its importance in modern organic chemistry and highlights its potential for future innovations.

Looking ahead, ongoing research continues to uncover new applications for this compound. Its unique combination of functional groups and stereochemical features positions it as a key player in the development of novel therapeutics and advanced materials. As researchers delve deeper into its properties and explore new synthetic pathways, (2S)-Tert-butyl 4-allyl-4-hydroxy-2-methylpiperidine-1-carboxylate is poised to make significant contributions to both academic and industrial chemistry.